Cas no 205056-57-1 (1-Propanaminium, 2,3-bis(hexadecyloxy)-N,N,N-trimethyl-)

• Product Name: 1-Propanaminium, 2,3-bis(hexadecyloxy)-N,N,N-trimethyl-
• CAS No: 205056-57-1
• MF: C₃₈H₈₀NO₂
• MW: 583.047312736511
• CID: 2840639
• PubChem ID: 128698
• Update Time: 2025-04-21

1-Propanaminium, 2,3-bis(hexadecyloxy)-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 205056-57-1
• DTXSID00276309
• SCHEMBL10344073
• 1-Propanaminium, 2,3-bis(hexadecyloxy)-N,N,N-trimethyl-

• Inchi： 1S/C38H80NO2/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-40-37-38(36-39(3,4)5)41-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/q+1
• InChI Key： BPWMPFTZQZNNAH-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCCCCCC)C(COCCCCCCCCCCCCCCCC)C[N+](C)(C)C

Computed Properties

• Exact Mass: 582.619
• Monoisotopic Mass: 582.619
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 35
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.6
• Topological Polar Surface Area: 18.5Ų